Cas no 1502087-89-9 (Benzene, 1-(chloromethoxy)-2-iodo-)

• Product Name: Benzene, 1-(chloromethoxy)-2-iodo-
• CAS No: 1502087-89-9
• MF: C₇H₆ClIO
• MW: 268.479413509369
• CID: 5262574
• Update Time: 2025-06-12

Benzene, 1-(chloromethoxy)-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethoxy)-2-iodo-

• Inchi： 1S/C7H6ClIO/c8-5-10-7-4-2-1-3-6(7)9/h1-4H,5H2
• InChI Key： NWPCDBLCCMMGMS-UHFFFAOYSA-N
• SMILES： C1(OCCl)=CC=CC=C1I

Additional information on Benzene, 1-(chloromethoxy)-2-iodo-

Benzene, 1-(chloromethoxy)-2-iodo- (CAS No. 1502087-89-9): A Versatile Intermediate in Modern Chemical Synthesis

Benzene, 1-(chloromethoxy)-2-iodo- (CAS No. 1502087-89-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and reactivity. This compound, featuring both a chloromethoxy and an iodo substituent on a benzene ring, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure not only makes it a valuable tool for organic chemists but also positions it as a key player in the development of novel therapeutic agents.

The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its utility in cross-coupling reactions, which are fundamental to modern synthetic chemistry. The chloromethoxy group, in particular, is known for its ability to participate in nucleophilic substitution reactions, while the iodo group is highly reactive in palladium-catalyzed coupling reactions such as Suzuki, Heck, and Sonogashira couplings. These characteristics make Benzene, 1-(chloromethoxy)-2-iodo- an indispensable building block for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of aromatic compounds. The compound Benzene, 1-(chloromethoxy)-2-iodo- has been extensively studied for its role in generating novel heterocyclic structures, which are prevalent in many pharmaceuticals. For instance, researchers have utilized this intermediate to synthesize derivatives of flavonoids and coumarins, which exhibit promising biological activities such as anti-inflammatory and anticancer properties. The ability to introduce diverse functional groups onto the benzene core allows for the fine-tuning of these biological activities, making this compound particularly valuable in drug discovery.

The pharmaceutical industry has also leveraged the reactivity of Benzene, 1-(chloromethoxy)-2-iodo- in the development of small-molecule inhibitors targeting various disease pathways. For example, studies have demonstrated its utility in creating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The chloromethoxy group can be selectively modified to introduce pharmacophores that enhance binding affinity to biological targets, while the iodo group facilitates further functionalization through cross-coupling reactions. This dual functionality makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

Advances in synthetic methodologies have further expanded the applications of Benzene, 1-(chloromethoxy)-2-iodo-. Recent innovations in transition-metal catalysis have enabled more efficient and selective transformations of this compound, reducing reaction times and improving yields. For instance, palladium-catalyzed C-H activation strategies have been employed to directly functionalize the benzene ring without the need for pre-functionalized substrates. Such developments not only streamline synthetic routes but also open up new possibilities for constructing complex molecular frameworks with minimal synthetic overhead.

The role of computational chemistry in designing and optimizing synthetic strategies involving Benzene, 1-(chloromethoxy)-2-iodo- cannot be overstated. Molecular modeling techniques have been instrumental in predicting reaction outcomes and identifying optimal conditions for various transformations. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and minimize trial-and-error approaches. This synergy between experimental chemistry and computational methods has significantly enhanced the efficiency of utilizing this intermediate in drug development pipelines.

In conclusion, Benzene, 1-(chloromethoxy)-2-iodo- (CAS No. 1502087-89-9) represents a cornerstone in modern chemical synthesis, particularly within the pharmaceutical sector. Its unique structural features and reactivity make it an invaluable tool for constructing biologically active molecules. As research continues to evolve, the applications of this compound are expected to expand further, driven by advancements in synthetic chemistry and computational methods. The ongoing exploration of its potential will undoubtedly contribute to the development of innovative therapeutic agents that address unmet medical needs.